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Introduction

Ceramides are a class of bioactive sphingolipids that function as critical signaling molecules in
a myriad of cellular processes, including apoptosis, cell cycle regulation, inflammation, and
cellular stress responses. The biological activity of ceramides is profoundly influenced by the
length of their N-acyl chain, with very-long-chain (VLC) ceramides (=C20) exhibiting distinct
functions compared to their long-chain counterparts. C20:1 ceramide, a monounsaturated very-
long-chain ceramide, has emerged as a significant player in various physiological and
pathological conditions, including cardiovascular and neurological diseases. This technical
guide provides a comprehensive overview of the biosynthesis and metabolic pathways of
C20:1 ceramide, detailed experimental protocols for its study, and an exploration of its role in
key signaling cascades.

C20:1 Ceramide Biosynthesis and Metabolism

The production of C20:1 ceramide is primarily governed by the de novo synthesis pathway,
which occurs in the endoplasmic reticulum. This pathway begins with the condensation of
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serine and palmitoyl-CoA and culminates in the formation of dihydroceramide, which is then
desaturated to yield ceramide. The acyl chain length of the resulting ceramide is determined by
the specificity of the ceramide synthase (CerS) enzymes.

Ceramide Synthase 2 (CerS2) is the primary enzyme responsible for the synthesis of very-
long-chain ceramides, including those with C20, C22, and C24 acyl chains.[1] CerS4 has also
been shown to have activity towards C20-CoA.[1] The C20:1 acyl chain is incorporated from its
activated form, eicosenoyl-CoA. Following its synthesis, C20:1 ceramide can be further
metabolized into more complex sphingolipids, such as sphingomyelin or glucosylceramide, or it
can be catabolized by ceramidases to release sphingosine and a C20:1 fatty acid.

Biosynthesis and Metabolic Pathways of C20:1
Ceramide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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